Cas no 2639451-51-5 (9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2639451-51-5
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD33549594
• CID: 5641241
• PubChem ID: 155970611
• Update Time: 2025-07-17

9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27779524
• Z4965353970
• 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• 2639451-51-5
• 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD33549594
• Inchi： 1S/C9H10ClNO.ClH/c10-8-3-1-2-7-6-11-4-5-12-9(7)8;/h1-3,11H,4-6H2;1H
• InChI Key： SGMSSJCLSMTOQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCNC2.Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Comprehensive Overview of 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639451-51-5)

9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639451-51-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzoxazepine class, known for its diverse biological activities and potential therapeutic applications. Researchers and industry professionals are increasingly interested in its unique structural properties, which make it a promising candidate for drug development. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental and industrial settings.

The molecular structure of 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride features a chloro-substituted benzoxazepine core, which is critical for its interaction with biological targets. This compound is often explored in the context of central nervous system (CNS) disorders, as benzoxazepines are known to modulate neurotransmitter systems. Recent studies have highlighted its potential in addressing conditions such as anxiety, depression, and neurodegenerative diseases, aligning with the growing public interest in mental health therapeutics and neuroprotection.

In the realm of drug discovery, 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is frequently discussed alongside other small molecule inhibitors and receptor modulators. Its mechanism of action is believed to involve the modulation of GABA receptors or serotonin pathways, though detailed pharmacological studies are ongoing. The compound's CAS No. 2639451-51-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents, research papers, and regulatory submissions.

From a synthetic chemistry perspective, the preparation of 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves multi-step organic reactions, including cyclization and chlorination processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity. The compound's physicochemical properties, such as melting point, solubility, and spectral data, are well-documented, making it a reliable reference standard in analytical laboratories.

The rising demand for innovative pharmaceuticals has spurred interest in benzoxazepine derivatives, with 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride standing out due to its balanced potency and safety profile. Its applications extend beyond therapeutics, as it is also used in chemical biology studies to probe protein-ligand interactions. Researchers frequently search for structure-activity relationships (SAR) data to guide the design of analogs with enhanced efficacy.

In conclusion, 9-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2639451-51-5) represents a versatile and valuable compound in modern science. Its potential in drug development, coupled with its well-characterized properties, ensures its continued relevance in both academic and industrial research. As the scientific community delves deeper into its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.